Cas no 222851-33-4 (octacosa-4,7,10,13,16,19,22,25-octaenoic acid)

octacosa-4,7,10,13,16,19,22,25-octaenoic acid structure
222851-33-4 structure
Product Name:octacosa-4,7,10,13,16,19,22,25-octaenoic acid
CAS No:222851-33-4
MF:C28H40O2
MW:408.616008758545
CID:1407652
Update Time:2024-08-15

octacosa-4,7,10,13,16,19,22,25-octaenoic acid Chemical and Physical Properties

Names and Identifiers

    • octacosa-4,7,10,13,16,19,22,25-octaenoic acid
    • 4,7,10,13,16,19,22,25-octacosaoctaenoic acid
    • LogP
    • 4,7,10,13,16,19,22,25-Octacosaoctaenoic acid, (4Z,7Z,10Z,13Z,16Z,19Z,22Z,25Z)-
    • Inchi: 1S/C28H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28(29)30/h3-4,6-7,9-10,12-13,15-16,18-19,21-22,24-25H,2,5,8,11,14,17,20,23,26-27H2,1H3,(H,29,30)/b4-3+,7-6+,10-9+,13-12+,16-15+,19-18+,22-21+,25-24-
    • InChI Key: SOQKXJABGLKWQX-VYKAKYSLSA-N
    • SMILES: CC/C=C/C/C=C/C/C=C/C/C=C/C/C=C/C/C=C/C/C=C/C/C=C\CCC(=O)O

Computed Properties

  • Exact Mass: 408.303
  • Monoisotopic Mass: 408.303
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 18
  • Complexity: 625
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 8
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Density: 0.94
  • Boiling Point: 527.2°C at 760 mmHg
  • Flash Point: 423.6°C
  • Refractive Index: 1.528
  • PSA: 37.3
  • pka: 4.58±0.10(Predicted)

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